Cas no 1639042-08-2 (AZD9496)

• Product Name: AZD9496
• CAS No: 1639042-08-2
• MF: C₂₅H₂₅F₃N₂O₂
• MW: 442.4734
• MDL: MFCD28902195
• CID: 2169015
• Update Time: 2024-11-01

AZD9496 Chemical and Physical Properties

Names and Identifiers

• 3-[3,5-Difluoro-4-[(1r,3r)-2-(2-fluoro-2-methylpropyl)-2,3,4,9-tetrahydro-3-methyl-1h-pyrido[3,4-b]indol-1-yl]phenyl]-2-propenoic acid
• AZD9496
• (E)-3-(3,5-difluoro-4-((1R,3R)-2-(2-fluoro-2-methylpropyl)-3-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)phenyl)acrylic acid
• AZD-9496
• (E)-3-[3,5-Difluoro-4-[(1S,3R)-2-(2-fluoro-2-methylpropyl)-3-methyl-1,3,4,9-tetrahydropyrido[3,4-b]i

• MDL： MFCD28902195
• Inchi： 1S/C25H25F3N2O2/c1-14-10-17-16-6-4-5-7-20(16)29-23(17)24(30(14)13-25(2,3)28)22-18(26)11-15(12-19(22)27)8-9-21(31)32/h4-9,11-12,14,24,29H,10,13H2,1-3H3,(H,31,32)/b9-8+/t14-,24+/m1/s1
• InChI Key： DFBDRVGWBHBJNR-UIUOXSNXSA-N
• SMILES： FC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])N1[C@@]([H])(C2C(=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C([H])C=2F)F)C2=C(C3=C([H])C([H])=C([H])C([H])=C3N2[H])C([H])([H])[C@@]1([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 705
• Topological Polar Surface Area: 56.3

AZD9496 Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：4°C, protect from light, stored under nitrogen